1H,2H,3H-Benzo[G]indole

• Molecular Formula: C12H11N
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2,3-dihydro-1H-benzo[g]indole
• InChI: InChI=1S/C12H11N/c1-2-4-11-9(3-1)5-6-10-7-8-13-12(10)11/h1-6,13H,7-8H2
• InChI Key: FAQVDANXTSFXGA-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C=CC3=CC=CC=C32

Description

1H,2H,3H-Benzo[G]indole is a polycyclic aromatic compound featuring a fused indole system with a benzannulated structure. For example, indole derivatives such as 3-(Benzo[d][1,3]dioxol-5-ylmethyl)-1H-indole (3q) exhibit characteristic NMR signals, including δ 7.95 (indole NH) and δ 4.07 (CH2 group), confirming the indole core and substituent connectivity . Similarly, substituted indoles like 3-Cyclohexyl-1H-indole (16) and 3-Benzyl-5-fluoro-1H-indole (19) highlight the structural versatility of the indole scaffold, with modifications at positions 3, 5, or 7 altering electronic and steric properties .

The synthesis of such compounds often involves alkylation, acylation, or cyclization reactions. For instance, 1H-indole derivatives are synthesized via Au/Zn-catalyzed annulation of N-arylhydroxamic acids and alkynes, achieving yields up to 87% . Spectroscopic techniques (¹H NMR, ¹³C NMR, IR) and elemental analysis are critical for verifying purity and structure .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Electron-withdrawing groups (e.g., fluorine in 6g) downfield-shift NH protons (δ 12.03 vs. δ 7.95 in 3q) .
• Ring Fusion : Benzo[d][1,3]dioxole in 3q introduces additional aromatic protons (δ 6.82–6.76) and stabilizes the indole NH .
• Stereoelectronic Properties : Cyclohexyl groups in 16 enhance lipophilicity, critical for membrane penetration in biological systems .

Key Findings :

• Anticancer Potency : HDAC2 inhibitors (e.g., compound A) show sub-micromolar IC₅₀ values, outperforming traditional chemotherapeutics .
• Antimicrobial Superiority : Indole-thiadiazole derivatives (2c) match ciprofloxacin's MIC against MRSA, highlighting the role of heterocyclic side chains .
• Selectivity : Fluorinated derivatives (6g) exhibit antiplatelet activity without significant cytotoxicity, suggesting improved therapeutic windows .